Cas no 7461-94-1 (N-propylsalicylamide)

N-propylsalicylamide structure
N-propylsalicylamide structure
Product Name:N-propylsalicylamide
CAS No:7461-94-1
MF:C10H13NO2
MW:179.215722799301
CID:979492
PubChem ID:81966
Update Time:2025-04-19

N-propylsalicylamide Chemical and Physical Properties

Names and Identifiers

    • N-propylsalicylamide
    • 2-hydroxy-N-propylbenzamide
    • 2-hydroxy-N-propyl-benzamide
    • AC1L32GL
    • AC1Q2Y0K
    • AC1Q5FNG
    • Benzamide, 2-hydroxy-N-propyl-
    • N-Propyl-salicylamid
    • N-propyl-salicylamide
    • NSC404130
    • o-hydroxybenzoylpropylamide
    • propylsalicylamide
    • Salicylamide, N-propyl-
    • SureCN1238119
    • 7461-94-1
    • NSC 404130
    • 8W7XWW74HS
    • AI3-16240
    • SCHEMBL1238119
    • DTXSID80225597
    • UNII-8W7XWW74HS
    • NSC-404130
    • IJIQGUFVADZGKO-UHFFFAOYSA-N
    • Z239152242
    • AKOS000207118
    • NS00037636
    • EINECS 231-250-0
    • DB-423449
    • Inchi: 1S/C10H13NO2/c1-2-7-11-10(13)8-5-3-4-6-9(8)12/h3-6,12H,2,7H2,1H3,(H,11,13)
    • InChI Key: IJIQGUFVADZGKO-UHFFFAOYSA-N
    • SMILES: OC1C=CC=CC=1C(NCCC)=O

Computed Properties

  • Exact Mass: 179.09469
  • Monoisotopic Mass: 179.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 49.3A^2

Experimental Properties

  • Density: 1.111
  • Boiling Point: 353.3°C at 760 mmHg
  • Flash Point: 167.5°C
  • Refractive Index: 1.545
  • PSA: 63.32

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